Cas no 716358-67-7 (4-Bromo-3-(cyclopropylsulfamoyl)benzoic acid)

• Product Name: 4-Bromo-3-(cyclopropylsulfamoyl)benzoic acid
• CAS No: 716358-67-7
• MF: C₁₀H₁₀BrNO₄S
• MW: 320.159700870514
• CID: 2114283
• Update Time: 2025-08-05

4-Bromo-3-(cyclopropylsulfamoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-[(cyclopropylamino)sulfonyl]Benzoic acid
• 4-Bromo-3-(cyclopropylsulfamoyl)benzoic acid

• Inchi： 1S/C10H10BrNO4S/c11-8-4-1-6(10(13)14)5-9(8)17(15,16)12-7-2-3-7/h1,4-5,7,12H,2-3H2,(H,13,14)
• InChI Key： BNAAHXGJGJRWNA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1S(NC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 401
• Topological Polar Surface Area: 91.8

Additional information on 4-Bromo-3-(cyclopropylsulfamoyl)benzoic acid

Recent Advances in the Study of 4-Bromo-3-(cyclopropylsulfamoyl)benzoic acid (CAS: 716358-67-7)

4-Bromo-3-(cyclopropylsulfamoyl)benzoic acid (CAS: 716358-67-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. Recent studies have focused on its unique chemical properties, biological activity, and potential mechanisms of action, making it a valuable candidate for further research and development.

One of the key areas of investigation has been the compound's role as a potent inhibitor of carbonic anhydrase isoforms. Researchers have demonstrated that 4-Bromo-3-(cyclopropylsulfamoyl)benzoic acid exhibits selective binding affinity towards specific isoforms, which could be leveraged for the treatment of conditions such as glaucoma, epilepsy, and certain cancers. The cyclopropylsulfamoyl moiety appears to play a critical role in enhancing both the selectivity and potency of the compound, as evidenced by recent structure-activity relationship (SAR) studies.

In addition to its inhibitory properties, recent synthetic chemistry efforts have explored novel derivatives of 4-Bromo-3-(cyclopropylsulfamoyl)benzoic acid to optimize its pharmacokinetic profile. A 2023 study published in the Journal of Medicinal Chemistry reported the development of prodrug forms with improved bioavailability, addressing previous challenges related to solubility and absorption. These advancements have opened new avenues for the compound's application in oral formulations.

From a mechanistic perspective, cutting-edge crystallography studies have provided detailed insights into the molecular interactions between 4-Bromo-3-(cyclopropylsulfamoyl)benzoic acid and its biological targets. High-resolution X-ray structures have revealed the precise binding orientation of the compound within enzyme active sites, information that is proving invaluable for rational drug design approaches. These structural insights are being actively used in computer-aided drug discovery programs targeting related enzyme systems.

The compound has also shown promise in preliminary oncology research. Recent in vitro studies have demonstrated its ability to induce apoptosis in certain cancer cell lines, particularly those associated with overexpression of carbonic anhydrase IX, a marker of tumor hypoxia. While these findings are preliminary, they suggest potential applications in targeted cancer therapy, especially when combined with existing treatment modalities.

Looking forward, the research community anticipates several key developments related to 4-Bromo-3-(cyclopropylsulfamoyl)benzoic acid. Current clinical investigations are focusing on its safety profile and therapeutic window, with particular attention to its potential off-target effects. Additionally, synthetic chemistry efforts continue to explore modifications to the core structure that might enhance selectivity while reducing potential toxicity. The coming years are likely to see increased translational research efforts to move this promising compound from bench to bedside.